Tert-butyl (2-(4-bromo-2-fluorophenoxy)ethyl)(isopropyl)carbamate
Overview
Description
“Tert-butyl (2-(4-bromo-2-fluorophenoxy)ethyl)(isopropyl)carbamate” is a chemical compound with the IUPAC name tert-butyl (2- (4-bromo-2-fluorophenoxy)ethyl) (methyl)carbamate . It is used in various scientific research.
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H19BrFNO3/c1-14 (2,3)20-13 (18)17 (4)7-8-19-12-6-5-10 (15)9-11 (12)16/h5-6,9H,7-8H2,1-4H3 . This code provides a specific description of the compound’s molecular structure.Scientific Research Applications
Synthesis of Novel Organic Compounds
This compound serves as a versatile intermediate in the synthesis of a variety of novel organic compounds. Its structure allows for the creation of amides, sulphonamides, Mannich bases, Schiff’s bases, thiazolidinones, azetidinones, and imidazolinones. These compounds have a wide spectrum of biological activities, making the tert-butyl carbamate an invaluable starting point for medicinal chemistry research .
Antibacterial and Antifungal Applications
Derivatives of N-Boc piperazine, which include the tert-butyl carbamate, have been studied for their antibacterial and antifungal properties. The presence of the piperazine ring enhances interaction with macromolecules, which is crucial for the development of new antibiotics and antifungal agents .
Anticancer Research
The flexibility and modifiability of the piperazine ring in tert-butyl carbamate derivatives contribute to their potential anticancer properties. Research in this field focuses on how these compounds can be used to inhibit the growth of cancer cells or to be used as carriers for other anticancer agents .
Antiparasitic Activity
Compounds derived from tert-butyl carbamate have shown promise in antiparasitic activity. This includes potential treatments for diseases caused by parasitic organisms, which is a significant area of research in tropical medicine .
Antihistamine Development
The polar nitrogen atoms in the piperazine ring of tert-butyl carbamate derivatives make them candidates for the development of antihistamines. These compounds can interact with histamine receptors and may be used to treat allergic reactions .
Antidepressant Formulations
Due to its capacity to form hydrogen bonds and adjust molecular physicochemical properties, tert-butyl carbamate is being explored for its use in antidepressant formulations. Its derivatives could potentially interact with neurotransmitter systems involved in mood regulation .
Safety and Hazards
The compound has several hazard statements including H302, H315, H319, H335, and several precautionary statements including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These statements provide guidance on the risks associated with handling the compound and the precautions that should be taken.
properties
IUPAC Name |
tert-butyl N-[2-(4-bromo-2-fluorophenoxy)ethyl]-N-propan-2-ylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23BrFNO3/c1-11(2)19(15(20)22-16(3,4)5)8-9-21-14-7-6-12(17)10-13(14)18/h6-7,10-11H,8-9H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OMSKDWYEFGESGB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CCOC1=C(C=C(C=C1)Br)F)C(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23BrFNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl (2-(4-bromo-2-fluorophenoxy)ethyl)(isopropyl)carbamate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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